Cas no 286455-85-4 (1-(4-tert-butylbenzenesulfonyl)pyrrolidine-2-carboxylic acid)

1-(4-tert-butylbenzenesulfonyl)pyrrolidine-2-carboxylic acid structure
286455-85-4 structure
Product Name:1-(4-tert-butylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
CAS No:286455-85-4
MF:C15H21NO4S
MW:311.396543264389
MDL:MFCD01892449
CID:248636
PubChem ID:2882640
Update Time:2025-04-19

1-(4-tert-butylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • L-Proline,1-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
    • (2S)-1-(4-tert-butylphenyl)sulfonylpyrrolidine-2-carboxylic acid
    • (2S)-1-{[4-(tert-butyl)phenyl]sulfonyl}pyrrolidine-2-carboxylic acid
    • 1-([4-(Tert-Butyl)Phenyl]Sulfonyl)Proline
    • AC1LDW7P
    • AG-E-92196
    • CTK4G1824
    • N-(4-tert-butylphenylsulfonyl)-L-proline
    • S-(N-(p-tert-butyl)benzenesulfonyl)proline
    • SBB002957
    • ST055876
    • SureCN3721120
    • 1-(4-tert-butylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
    • HY-W028917
    • CS-0072941
    • ((4-(tert-butyl)phenyl)sulfonyl)proline
    • AKOS010371810
    • (S)-1-((4-(tert-Butyl)phenyl)sulfonyl)pyrrolidine-2-carboxylic acid
    • 286455-85-4
    • DTTKDYYHVNHFSJ-ZDUSSCGKSA-N
    • (4-t-butylphenyl)sulfonylproline
    • SCHEMBL3721120
    • STR05206
    • DTXSID10350260
    • (2S)-1-(4-TERT-BUTYLBENZENESULFONYL)PYRROLIDINE-2-CARBOXYLIC ACID
    • L-Proline, 1-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
    • MDL: MFCD01892449
    • Inchi: 1S/C15H21NO4S/c1-15(2,3)11-6-8-12(9-7-11)21(19,20)16-10-4-5-13(16)14(17)18/h6-9,13H,4-5,10H2,1-3H3,(H,17,18)/t13-/m0/s1
    • InChI Key: DTTKDYYHVNHFSJ-ZDUSSCGKSA-N
    • SMILES: S(C1C=CC(=CC=1)C(C)(C)C)(N1CCC[C@H]1C(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 311.11923
  • Monoisotopic Mass: 311.11912932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Melting Point: 158-160 °C(lit.)
  • PSA: 74.68

1-(4-tert-butylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38

1-(4-tert-butylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Pricemore >>

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